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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of trans-3-
Hydroxycyclopentanecarbonitrile (CAS No. 952616-17-0), a valuable chiral building block in
modern organic synthesis and medicinal chemistry. The document elucidates its chemical
identity, molecular structure, and key physicochemical properties. Furthermore, it explores its
significance as a synthetic intermediate, potential applications in drug discovery, and discusses
the general principles of its synthesis and safe handling. This guide is intended to serve as a
crucial resource for researchers and professionals engaged in the design and development of
novel therapeutics and complex organic molecules.

Introduction: The Strategic Importance of Chiral
Cyclopentane Scaffolds
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The cyclopentane ring is a prevalent structural motif in a vast array of biologically active
molecules, including prostaglandins, nucleic acid analogs, and various natural products. The
stereochemical arrangement of substituents on this five-membered ring is often critical for
biological activity. trans-3-Hydroxycyclopentanecarbonitrile presents a synthetically versatile
scaffold, incorporating two key functional groups—a hydroxyl and a nitrile—in a specific trans
configuration. This arrangement offers multiple avenues for chemical modification, making it a
valuable precursor in the synthesis of more complex molecular architectures. The nitrile group,
in particular, is a versatile functional handle that can be readily converted into amines,
carboxylic acids, or amides, and can also act as a bioisostere for other functional groups in
drug design.[1]

Molecular Identity and Physicochemical Properties
Chemical Identification

The unambiguous identification of trans-3-Hydroxycyclopentanecarbonitrile is crucial for its
application in regulated research and development environments.

Identifier Value Source

CAS Number 952616-17-0 [2]
(1R,3R)-3-

Synonym hydroxycyclopentane-1- [2]
carbonitrile

Molecular Formula CeHoaNO

Molecular Weight 111.14 g/mol [2]

1S/C6HINO/C7-4-5-1-2-6(8)3-
InChl [2]
5/h5-6,8H,1-3H2/t5-,6-/m1/s1

CBYFMEDJHNTXQX-
InChl Key [2]
PHDIDXHHSA-N

Molecular Structure

The "trans" designation in the nomenclature of this compound indicates that the hydroxyl (-OH)
and nitrile (-C=N) groups are on opposite sides of the cyclopentane ring plane.
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Caption: 2D representation of trans-3-Hydroxycyclopentanecarbonitrile.

Physicochemical Properties

Property Value Source

) Pale-yellow to Yellow-brown
Physical Form ) ] S [2]
Sticky Oil to Semi-Solid

Storage Temperature 2-8 °C [2]

Synthesis and Chemical Reactivity

While specific, detailed synthetic protocols for trans-3-Hydroxycyclopentanecarbonitrile are
not widely published in open literature, its structure suggests logical synthetic pathways
originating from common starting materials. A plausible approach involves the stereoselective
reduction of a 3-oxocyclopentanecarbonitrile precursor.

Conceptual Synthetic Workflow

- Precursor Stereoselective Reduction Product i
G-Oxocyclopentanecarbon|tr|Ia—b( (.., NaBHa, L-Selectride®) )gbGans-s-HydroxycyclopentanecarbomtnIe)

Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of the target compound.

A related compound, (R)-3-Oxocyclopentanecarbonitrile, has been synthesized and used in the
preparation of chiral derivatives, indicating that such ketones are viable intermediates.[3] The
stereochemical outcome of the reduction of the ketone would be highly dependent on the
choice of reducing agent and reaction conditions.

Chemical Reactivity

The bifunctional nature of trans-3-Hydroxycyclopentanecarbonitrile allows for a range of
chemical transformations:

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b2781260/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-trans-3-hydroxycyclopentanecarbonitrile
https://www.sigmaaldrich.com/SG/en/product/astatechinc/ate443547897
https://www.sigmaaldrich.com/SG/en/product/astatechinc/ate443547897
https://www.benchchem.com/product/b2781260/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-trans-3-hydroxycyclopentanecarbonitrile
https://www.benchchem.com/product/b2781260/docs?utm_src=pdf-body-img#a-comprehensive-technical-guide-to-trans-3-hydroxycyclopentanecarbonitrile
https://pmc.ncbi.nlm.nih.gov/articles/PMC9086373/
https://www.benchchem.com/product/b2781260/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-trans-3-hydroxycyclopentanecarbonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2781260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Hydroxyl Group Reactions: The secondary alcohol can undergo oxidation to the
corresponding ketone, or be subjected to substitution reactions to introduce other functional
groups.

 Nitrile Group Reactions: The nitrile can be hydrolyzed to a carboxylic acid or an amide, or
reduced to a primary amine.

These potential transformations are analogous to those of similar structures like methyl trans-3-
hydroxycyclopentane-1-carboxylate, which can be oxidized, reduced, or have its hydroxyl
group substituted.[4]

Applications in Research and Drug Development

trans-3-Hydroxycyclopentanecarbonitrile is a valuable building block for the synthesis of
complex organic molecules. Its utility is particularly pronounced in medicinal chemistry, where
the trans stereochemistry can be crucial for biological activity and pharmacological properties.

[4]

Role as a Chiral Intermediate

The defined stereochemistry of this compound makes it an excellent starting material for the
synthesis of enantiomerically pure pharmaceuticals. The cyclopentane core is a key feature in
many antiviral and anticancer nucleoside analogs.

Potential Therapeutic Areas

While specific drugs derived from this molecule are not publicly documented, its structural
motifs are present in compounds investigated for a variety of therapeutic applications. The
ability to introduce amine or carboxylic acid functionalities opens pathways to synthesizing
novel enzyme inhibitors, receptor agonists or antagonists, and other bioactive molecules.

Safety and Handling

trans-3-Hydroxycyclopentanecarbonitrile is classified as a hazardous substance and must
be handled with appropriate safety precautions.

Hazard Identification
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GHS Pictogram Signal Word Hazard Statements

H301: Toxic if swallowed.
[2]H311: Toxic in contact with
skin.[2]H331: Toxic if inhaled.

[2]

Danger

Recommended Handling Procedures

Due to its toxicity, all handling of this compound should be performed in a well-ventilated fume
hood. Personal protective equipment (PPE), including a lab coat, safety goggles, and
chemically resistant gloves, is mandatory.

First Aid Measures:

In case of skin contact: Immediately wash off with plenty of water for at least 15 minutes.

 In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

« |f swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician immediately.

« If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.

All nitriles should be handled with care to avoid inhalation of vapors, ingestion, and skin
contact.[5]

Conclusion

trans-3-Hydroxycyclopentanecarbonitrile is a specialized chiral building block with
significant potential in synthetic and medicinal chemistry. Its well-defined stereochemistry and
bifunctional nature provide a robust platform for the creation of complex and potentially
bioactive molecules. While detailed public data on its synthesis and applications are limited, its
structural relationship to other valuable intermediates underscores its importance. Adherence
to strict safety protocols is essential when handling this toxic compound. This guide serves as a
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foundational resource for scientists and researchers looking to leverage the synthetic utility of
this promising molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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